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Compound of Interest

Compound Name: Gabapentin-d6 HCl

CAS No.: 1432061-73-8

Cat. No.: B602474

Get Quote

Hazard Assessment & Physicochemical Profile
Before executing any disposal protocol, laboratory personnel must understand the mechanistic

hazards of the compound. Gabapentin-d6 HCl presents specific occupational risks primarily

through inhalation of aerosolized API dust, which can cause respiratory irritation and systemic

CNS effects[2][3]. Furthermore, it is classified as a Category 1B reproductive toxicant

(presumed human reproductive toxicant)[3][4].

Table 1: Gabapentin-d6 HCl Hazard and Disposal Profile
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Parameter
Specification /
Classification

Operational Implication

GHS Hazard Classes
Skin Irrit. 2, Eye Irrit. 2, Repr.

1B, STOT SE 3[3][4]

Requires nitrile gloves, safety

goggles, and handling inside a

certified fume hood or

ventilated balance enclosure.

Physical State Crystalline Powder[4]
High risk of aerosolization.

Avoid sweeping dry powder.

State Regulations

Schedule V Controlled

Substance (State-dependent)

[1]

May require disposal via a

DEA-registered reverse

distributor and documented

usage logs[1].

Primary Disposal Route
High-Temperature

Incineration[5]

Never flush. Must be routed to

an EPA-approved hazardous

waste incineration facility[1][5].

Spill Response
Moisten with water prior to

collection[5]

Prevents dust generation

during mechanical cleanup.

Step-by-Step Disposal Methodologies
The following protocols are designed as self-validating systems. By segregating waste at the

point of generation, laboratories prevent dangerous chemical cross-reactions and ensure

regulatory compliance.

Protocol A: Disposal of Solid API Waste (Powders,
Expired Standards, and Vials)
Solid API waste poses the highest risk for occupational exposure due to dust generation.

Verify State Scheduling: Before disposal, consult your Environmental Health and Safety

(EHS) officer to determine if gabapentin is a Schedule V substance in your state[1]. If yes,

the waste must be logged and transferred to a DEA-registered reverse distributor[1].
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Primary Containment: Transfer expired or residual Gabapentin-d6 HCl powder into a

sealable, puncture-resistant hazardous waste container. Do this inside a fume hood to

prevent inhalation[3].

Decontaminate Empty Vials: Empty primary containers that held the API should be triple-

rinsed with a suitable solvent (e.g., methanol or water)[6].

Segregate Rinseate: Collect the rinseate and route it to the liquid hazardous waste stream

(See Protocol B).

Labeling and Storage: Label the solid waste container clearly as "Hazardous Solid Waste -

Toxic/Reproductive Hazard (Gabapentin-d6 HCl)." Store in a designated Satellite

Accumulation Area (SAA)[6].

Final Destruction: Submit a waste pickup request to EHS. The material must be sent to an

EPA-approved facility for high-temperature incineration[1][5].

Protocol B: Disposal of Liquid Analytical Waste (LC-
MS/MS Effluents)
In bioanalytical workflows, Gabapentin-d6 HCl is typically dissolved in organic solvents (e.g.,

methanol, acetonitrile) with aqueous buffers.

Segregate Waste Streams: Do not mix halogenated solvents with non-halogenated LC-

MS/MS effluents. Route the gabapentin-containing mobile phase waste into a designated

"Non-Halogenated Flammable Liquid Waste" carboy.

Secondary Containment: Place the liquid waste carboy inside a secondary containment bin

to capture any accidental overflow or leaks.

Cap and Vent: Ensure the waste container is fitted with a proper vapor-filtering vent cap to

prevent pressure buildup and minimize the release of volatile organic compounds (VOCs)

into the laboratory.

EHS Transfer: Once the carboy reaches 80% capacity, seal it, attach a completed hazardous

waste tag detailing the exact solvent composition and API content, and request EHS pickup

for incineration[6].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b602474/docs?utm_src=pdf-body#gabapentin-d6-hcl-proper-disposal-procedures
https://cdn.accentuate.io/6170792067256/17137213309112/SDS-Gabapentin-USP-v.-Mar-2021-v1649311306578.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b602474/docs?utm_src=pdf-body#gabapentin-d6-hcl-proper-disposal-procedures
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://easyrxcycle.com/blog/what-is-pharmaceutical-waste-management-a-complete-guide-for-the-southeast
https://www.camberpharma.com/wp-content/uploads/2021/11/Gabapentin-Tablets-SDS-Rev-00.pdf
https://www.benchchem.com/product/b602474/docs?utm_src=pdf-body#gabapentin-d6-hcl-proper-disposal-procedures
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol C: Emergency Spill Cleanup Procedure
A spill of pure Gabapentin-d6 HCl powder requires immediate action to prevent inhalation of

reproductive toxicants[3].

Isolate the Area: Evacuate unnecessary personnel from the immediate vicinity. Don

appropriate PPE: N95 or P100 particulate respirator, double nitrile gloves, safety goggles,

and a lab coat[4][5].

Suppress Dust (Critical Step): Do not use a dry brush or compressed air. Lightly mist the

spilled powder with water to moisten it. This breaks the causality chain of dust aerosolization

and subsequent inhalation[5].

Mechanical Collection: Use a disposable plastic scoop or a HEPA-filtered vacuum to collect

the moistened powder[4][5].

Surface Decontamination: Wipe down the affected surface with wet paper towels, followed

by a secondary wipe with 70% ethanol or isopropanol to ensure complete removal of API

residues.

Waste Consolidation: Place all collected debris, scoops, and contaminated paper towels into

a heavy-duty hazardous waste bag. Seal, label as "Gabapentin Spill Debris," and route for

incineration[7].

Waste Routing Visualization
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Workflow for the segregation and disposal of Gabapentin-d6 HCl laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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